Cas no 688781-65-9 (1H-INDAZOLE, 5-(2-CHLORO-4-NITROPHENOXY)-)

1H-INDAZOLE, 5-(2-CHLORO-4-NITROPHENOXY)- structure
688781-65-9 structure
Product Name:1H-INDAZOLE, 5-(2-CHLORO-4-NITROPHENOXY)-
CAS No:688781-65-9
MF:C13H8ClN3O3
MW:289.673921585083
CID:3221846
PubChem ID:58733267
Update Time:2025-04-21

1H-INDAZOLE, 5-(2-CHLORO-4-NITROPHENOXY)- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDAZOLE, 5-(2-CHLORO-4-NITROPHENOXY)-
    • SCHEMBL13288378
    • 688781-65-9
    • 1h-indazole,5-(2-chloro-4-nitrophenoxy)-
    • Inchi: 1S/C13H8ClN3O3/c14-11-6-9(17(18)19)1-4-13(11)20-10-2-3-12-8(5-10)7-15-16-12/h1-7H,(H,15,16)
    • InChI Key: BBPKANFPTATNOP-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OC1C=CC2=C(C=NN2)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 289.0254188Da
  • Monoisotopic Mass: 289.0254188Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 83.7Ų
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